Cas no 2098079-28-6 (2-(1-Neopentylpiperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-Neopentylpiperidin-4-yl)ethan-1-ol
• CAS No: 2098079-28-6
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5049793
• Update Time: 2025-08-05

2-(1-Neopentylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-neopentylpiperidin-4-yl)ethan-1-ol
• 2-[1-(2,2-dimethylpropyl)piperidin-4-yl]ethanol
• 2-(1-Neopentylpiperidin-4-yl)ethan-1-ol

• Inchi： 1S/C12H25NO/c1-12(2,3)10-13-7-4-11(5-8-13)6-9-14/h11,14H,4-10H2,1-3H3
• InChI Key： COJSRXIUPXCQQT-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5

Additional information on 2-(1-Neopentylpiperidin-4-yl)ethan-1-ol

2-(1-Neopentylpiperidin-4-yl)ethan-1-ol: A Comprehensive Overview

The compound 2-(1-neopentylpiperidin-4-yl)ethan-1-ol (CAS No. 2098079-28-6) is a fascinating organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a piperidine ring with a neopentyl group and a hydroxymethyl substituent. The neopentyl group (a branched alkyl chain) adds steric bulk to the molecule, while the piperidine ring provides a rigid framework that can influence the compound's reactivity and solubility.

Recent studies have highlighted the importance of neopentylpiperidine derivatives in drug design. For instance, researchers have explored the use of this compound as a building block for creating bioactive molecules with improved pharmacokinetic properties. The hydroxymethyl group in 2-(1-neopentylpiperidin-4-yl)ethan-1-ol can act as a versatile functional group, enabling further chemical modifications such as esterification or glycosylation. These modifications can enhance the compound's bioavailability and target specificity, making it a valuable intermediate in drug development.

In addition to its pharmaceutical applications, 2-(1-neopentylpiperidin-4-yl)ethan-1-ol has shown promise in materials science. Its ability to form stable amorphous solids has been leveraged in the development of advanced polymers and coatings. For example, recent research has demonstrated that this compound can serve as a precursor for high-performance thermoplastics with excellent thermal stability and mechanical strength.

The synthesis of 2-(1-neopentylpiperidin-4-yll ethan-l -ol typically involves multi-step reactions, including nucleophilic substitution and reduction processes. The choice of starting materials and reaction conditions plays a critical role in determining the yield and purity of the final product. For instance, the use of neopentyl bromide as a starting material allows for efficient formation of the neopentyl group via SN2 reactions. Furthermore, the reduction step often employs catalytic hydrogenation or other reducing agents to introduce the hydroxymethyl group.

From an environmental perspective, the synthesis and application of 2-(1-neopentyl piperidin -4 -y l ) eth an -l -ol align with sustainable chemistry principles. Researchers have explored green chemistry approaches to minimize waste and energy consumption during its production. For example, solvent-free reactions or biocatalytic methods have been proposed to enhance the eco-friendliness of this compound's synthesis.

In conclusion, 2-(1-neopent ylp iper idin -4 -y l ) eth an -l -ol (CAS No. 2098079 - 28 -6 ) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.